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Compound of Interest

Compound Name: 1,4-Dichloro-2-butyne

Cat. No.: B041282 Get Quote

An In-Depth Technical Guide to the Safe Handling of 1,4-Dichloro-2-butyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,4-dichloro-2-butyne
(CAS No. 821-10-3), a versatile intermediate in organic synthesis. Due to its hazardous

properties, strict adherence to safety protocols is essential to ensure the well-being of

laboratory personnel and the protection of the environment.

Hazard Identification and Classification
1,4-Dichloro-2-butyne is a hazardous chemical that poses significant health risks upon

exposure. It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[1] It

causes skin and serious eye irritation and may lead to respiratory irritation.[1][2][3]

Furthermore, it is a lachrymator, a substance that irritates the eyes and causes tearing.[2][3][4]

Long-term or repeated exposure may have carcinogenic effects.[1]

Table 1: Health Hazard Information
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Hazard Type Description Citations

Acute Oral Toxicity

Toxic if swallowed. Causes

gastrointestinal irritation with

nausea, vomiting, and

diarrhea.

[1][2][3]

Acute Dermal Toxicity
Toxic in contact with skin.

Causes skin irritation.
[1][2]

Acute Inhalation Toxicity

Causes respiratory tract

irritation. Symptoms can

include a burning pain in the

nose and throat, coughing,

wheezing, shortness of breath,

and pulmonary edema.

[1][2]

Eye Irritation
Causes serious eye irritation. It

is a lachrymator.
[1][2][3]

Carcinogenicity Suspected of causing cancer. [1]

Specific Target Organ Toxicity
May cause respiratory system

irritation upon single exposure.
[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,4-dichloro-2-butyne is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Properties of 1,4-
Dichloro-2-butyne
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Property Value Citations

Molecular Formula C₄H₄Cl₂ [3][5]

Molecular Weight 122.98 g/mol [3][5]

Appearance
Clear, colorless to light yellow

or brown liquid.
[2][5][6]

Boiling Point 165 - 168 °C [1][5][6][7][8]

Melting Point -34.5 °C [2]

Density
1.250 - 1.2613 g/cm³ at 20-25

°C
[1][2][5][6][7]

Flash Point 70 - 160 °C [1][2]

Vapor Pressure 2.5 mmHg at 25 °C [2]

Refractive Index n20/D 1.502 - 1.505 [2][5][7][8]

Solubility in Water Insoluble [2]

Stability
Stable under normal

temperatures and pressures.
[2][6]

Safe Handling and Experimental Protocols
Engineering Controls

Ventilation: All work with 1,4-dichloro-2-butyne must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2][4] Use of a closed system or appropriate

exhaust ventilation is recommended.[1]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower

in the immediate vicinity of where the chemical is handled.[4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent any direct contact with the substance.
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Table 3: Personal Protective Equipment (PPE)
Recommendations

PPE Type Specification Citations

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.

[2]

Skin Protection

Wear appropriate chemical-

resistant gloves to prevent skin

exposure. Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.

[2][6]

Body Protection

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure. For

larger quantities or spill

cleanup, impervious clothing

may be necessary.

[2][6]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator with appropriate

cartridges (e.g., type OV/AG

(US) or ABEK (EU EN 14387)).

[1][2][4][6]

General Hygiene and Handling Protocol
Read and understand the Safety Data Sheet (SDS) before use.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat, drink, or

smoke in the work area.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB0276041_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0276041_EN.htm
https://www.chemicalbook.com/msds/1-4-dichloro-2-butyne.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0276041_EN.htm
https://www.chemicalbook.com/msds/1-4-dichloro-2-butyne.htm
https://www.fishersci.com/store/msds?partNumber=AC113280250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0276041_EN.htm
https://pim-resources.coleparmer.com/sds/00269.pdf
https://www.chemicalbook.com/msds/1-4-dichloro-2-butyne.htm
https://www.fishersci.com/store/msds?partNumber=AC113280250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113280250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0276041_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC113280250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid breathing dust, vapor, mist, or gas.[2]

Prevent contact with eyes, skin, or clothing.[2][4]

Ensure containers are tightly closed when not in use.[2]

Storage and Stability
Proper storage is critical to maintain the chemical's stability and prevent hazardous reactions.

Table 4: Incompatible Materials and Storage Conditions
Parameter Recommendation Citations

Storage Temperature
Store in a refrigerator (approx.

4°C).
[2][4]

Storage Conditions

Store in a tightly closed

container in a dry, well-

ventilated area. Do not store in

direct sunlight.

[1][2][4]

Incompatible Materials
Strong oxidizing agents and

strong bases.
[1][2][9]

Hazardous Decomposition

Products

Combustion or decomposition

will produce toxic gases such

as hydrogen chloride, carbon

monoxide, and carbon dioxide.

[1][2]

Emergency Procedures
First Aid Measures
Immediate medical attention is required for all routes of exposure.[1]

Inhalation: Remove the victim from the exposure to fresh air immediately.[2] If breathing is

difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate

medical aid.[2][4]
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Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes.[2][4] Seek immediate medical attention.

[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][4] Seek immediate medical aid.[2]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical aid.[2][4]

Accidental Release Measures (Spill Protocol)
In the event of a spill, follow these procedures while wearing full PPE.

Isolate the Area: Isolate the spill or leak area immediately for at least 50 meters (150 feet) in

all directions.[9] Keep unnecessary and unprotected personnel from entering.[10]

Ventilate: Ensure adequate ventilation.[10]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot

surfaces).[4][9][10] Use non-sparking tools and explosion-proof equipment.[4][10]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

dry sand, earth, or vermiculite.[2][4][10]

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, labeled chemical waste container for disposal.[2][9]

Decontamination: Clean the spill area thoroughly.
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Caption: Workflow for handling a 1,4-dichloro-2-butyne spill.
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Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam to

extinguish a fire.[2][4] For large fires, water spray, fog, or alcohol-resistant foam is

recommended.[9]

Hazards: Containers may explode when heated.[2] Fire will produce irritating, corrosive,

and/or toxic gases, including hydrogen chloride and carbon monoxide.[2]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH (or equivalent) approved, and full protective gear.[1][2]

[4]

Disposal Considerations
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[4] 1,4-Dichloro-2-butyne and its container must be disposed of as hazardous waste in

accordance with federal, state, and local environmental regulations.[4] Do not allow the product

to enter sewers or waterways.[10] Uncleaned containers should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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